Cas no 2158493-20-8 (benzyl 7-bromo-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 7-bromo-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2158493-20-8
• MF: C₁₆H₁₄BrNO₂
• MW: 332.191863536835
• CID: 6195656
• PubChem ID: 165932846
• Update Time: 2025-10-28

benzyl 7-bromo-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2158493-20-8
• EN300-4973817
• benzyl 7-bromo-2,3-dihydro-1H-indole-1-carboxylate

• Inchi： 1S/C16H14BrNO2/c17-14-8-4-7-13-9-10-18(15(13)14)16(19)20-11-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key： BXOWEKXMJXJZJS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C(=O)OCC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 331.02079g/mol
• Monoisotopic Mass: 331.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 7-bromo-2,3-dihydro-1H-indole-1-carboxylate

Benzyl 7-Bromo-2,3-Dihydro-1H-Indole-1-Carboxylate: A Comprehensive Overview

Benzyl 7-bromo-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2158493-20-8) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 7-position of the indole ring and a benzyl ester group attached to the carboxylic acid moiety. The indole core is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, making it a versatile scaffold for various chemical modifications.

The benzyl ester group in this compound plays a crucial role in its chemical properties and reactivity. Ester groups are commonly used in organic synthesis to protect carboxylic acids and facilitate further reactions. In this case, the benzyl ester group can be readily cleaved under acidic or basic conditions to regenerate the free carboxylic acid, which is often desired in subsequent steps of drug development or material synthesis.

Recent studies have highlighted the potential of 7-bromo-substituted indole derivatives in various applications. For instance, bromine substitution at the 7-position of the indole ring has been shown to influence the compound's electronic properties and steric effects, making it an attractive candidate for designing bioactive molecules. This substitution pattern has been explored in the context of developing new drugs targeting specific biological pathways, such as kinase inhibitors or GPCR modulators.

The synthesis of benzyl 7-bromo-2,3-dihydro-1H-indole-1-carboxylate typically involves multi-step reactions. One common approach is the bromination of an indole derivative followed by esterification with benzyl alcohol. The exact synthetic pathway may vary depending on the starting materials and desired stereochemistry. Researchers have also explored alternative methods, such as microwave-assisted synthesis or catalytic cross-coupling reactions, to improve reaction efficiency and yield.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it serves as a valuable intermediate for constructing more complex molecules with potential therapeutic benefits. For example, its ability to act as a substrate for enzymatic transformations makes it useful in bioconjugation chemistry. Additionally, its stability under certain reaction conditions allows it to be employed in click chemistry and other modular synthetic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of benzyl 7-bromo-indole derivatives with greater accuracy. These computational studies often complement experimental work by providing insights into molecular interactions and guiding the design of more effective compounds. For instance, density functional theory (DFT) calculations have been used to study the electronic distribution of this compound and its effect on binding affinity to target proteins.

Another area where this compound has gained attention is in materials science. The indole-based structure can be incorporated into polymer systems or used as a building block for self-assembling materials. Its bromine substituent introduces additional functionality, which can be exploited for tuning material properties such as conductivity or mechanical strength.

From an environmental standpoint, understanding the degradation pathways and ecological impact of benzyl 7-bromo-indole derivatives is crucial. Researchers have investigated its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These studies are essential for ensuring that any industrial applications of this compound are sustainable and environmentally friendly.

In conclusion, benzyl 7-bromo-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2158493-20-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.